Cas no 80201-26-9 (4-Hexen-2-one,3-methyl-, (E)- (9CI))

• Product name: 4-Hexen-2-one,3-methyl-, (E)- (9CI)
• CAS No: 80201-26-9
• MF: C₇H₁₂O
• MW: 112.16958
• CID: 707633
• PubChem ID: 5363124

4-Hexen-2-one,3-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-2-one,3-methyl-, (E)- (9CI)
• KXOKGQNYBFVWOX-SNAWJCMRSA-N
• 4-Hexen-2-one, 3-methyl-
• (4E)-3-Methyl-4-hexen-2-one #
• SCHEMBL1782031
• 3-methyl-e-4-hexen-2-one
• 4-Hexen-2-one,3-methyl-,(E)-(9ci)
• 80201-26-9

• Inchi： InChI=1S/C7H12O/c1-4-5-6(2)7(3)8/h4-6H,1-3H3/b5-4+
• InChI Key： KXOKGQNYBFVWOX-SNAWJCMRSA-N
• SMILES： CC=CC(C)C(=O)C

Computed Properties

• Exact Mass: 112.089
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1A^2